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Abstract

This technical guide provides a comprehensive overview of (R)-Birabresib, the inactive
enantiomer of the potent BET (Bromodomain and Extra-Terminal) family inhibitor, Birabresib
(OTX-015/MK-8628). While (R)-Birabresib itself is not therapeutically active, it serves as a
crucial negative control in preclinical and research settings to validate the on-target effects of
its active (S)-enantiomer. This document details the physicochemical properties of (R)-
Birabresib, its role in research, and provides established experimental protocols for its use.
Furthermore, it elucidates the signaling pathway targeted by its active counterpart, offering
valuable context for researchers in oncology and epigenetic drug discovery.

Introduction

Birabresib is a small molecule inhibitor of the BET family of proteins (BRD2, BRD3, and BRD4),
which are key regulators of gene transcription.[1] By binding to the acetyl-lysine recognition
pockets of bromodomains, Birabresib disrupts the interaction between BET proteins and
acetylated histones, leading to the downregulation of key oncogenes, most notably c-MYC.[2]
[3][4] This mechanism has positioned Birabresib as a promising therapeutic agent for various
hematologic malignancies and solid tumors.[2] (R)-Birabresib, as the inactive enantiomer, is
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an indispensable tool for confirming that the observed biological effects of Birabresib are due to
the specific inhibition of BET bromodomains and not off-target activities.[5]

Physicochemical Properties

The fundamental physicochemical properties of (R)-Birabresib are essential for its proper
handling, storage, and use in experimental settings. As an enantiomer of Birabresib, it shares
the same molecular formula and weight.

Property Value Reference(s)
CAS Number 1983196-25-3 [5]6]
Synonyms (R)-OTX-015, (R)-MK-8628 [5]

Molecular Formula C25H22CIN502S [21[7]
Molecular Weight 491.99 g/mol [21[71[8]

Mechanism of Action of the Active Enantiomer
(Birabresib)

The therapeutic potential of the Birabresib compound lies in the activity of its (S)-enantiomer.
Understanding this mechanism is critical for designing experiments where (R)-Birabresib is
used as a control. Birabresib exerts its anti-cancer effects by competitively inhibiting the
bromodomains of BET proteins.

This inhibition disrupts key protein-protein interactions essential for the transcription of
oncogenes like c-MYC. The downstream effects include cell cycle arrest and apoptosis in

cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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